Cas no 2138125-95-6 (5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one
• CAS No: 2138125-95-6
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5814416
• PubChem ID: 165496455
• Update Time: 2025-06-25

5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one
• EN300-1154726
• 2138125-95-6
• 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H20N2O2/c1-4-10(2,3)12-7-8(5-6-11)14-9(12)13/h8H,4-7,11H2,1-3H3
• InChI Key： JLQCZPHJOFIGLA-UHFFFAOYSA-N
• SMILES： O1C(N(CC1CCN)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.6Ų

Additional information on 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one

Introduction to 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one (CAS No. 2138125-95-6)

5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one, with the CAS number 2138125-95-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one is characterized by a central oxazolidinone ring, which is substituted with an aminoethyl group and a 2-methylbutan-2-yl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one in various therapeutic areas. One notable area of research is its antimicrobial activity. Oxazolidinones, in general, are known for their broad-spectrum activity against both Gram-positive and Gram-negative bacteria. However, the specific substitution pattern in 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one has been shown to enhance its efficacy against multidrug-resistant strains, making it a valuable candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one has also shown promise in antiviral research. Studies have demonstrated its potential to inhibit the replication of several viral pathogens, including influenza and herpes viruses. The mechanism of action involves interference with viral protein synthesis, which is a critical step in the viral life cycle. This makes 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one a potential lead compound for the development of antiviral drugs.

The pharmacokinetic properties of 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one have also been investigated. Preliminary studies indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties suggest that it could be administered orally, making it more convenient for patients and potentially reducing the cost of treatment.

Toxicity studies on 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one have shown that it has low toxicity at therapeutic doses. This is an important consideration for drug development, as compounds with high toxicity profiles are often eliminated early in the drug discovery process. The low toxicity of 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one makes it a safer option for clinical trials and eventual use in patients.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(2-Aminoethyl)-3-(2-methylbutan-2-yl)-1,3-oxazolidin-2-one. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which will focus on assessing the compound's effectiveness in treating specific infections and viral diseases.

In conclusion, 5-(2-Aminoethyl)-3-(2-methylbutan-2-y l)-1 , 3 - o x az o l i d i n - 0 n e (CAS No. 0 0 ) strong > represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing some of the most pressing healthcare challenges of our time.